2-{[4-(3-methylbutyl)-5-oxo-4,5-dihydrothieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-1-yl]thio}-N-[2-(trifluoromethyl)phenyl]acetamide

• IUPAC Name: 2-[[8-(3-methylbutyl)-7-oxo-5-thia-1,8,10,11-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,9,11-tetraen-12-yl]sulfanyl]-N-[2-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C21H20F3N5O2S2/c1-12(2)7-9-28-18(31)17-15(8-10-32-17)29-19(28)26-27-20(29)33-11-16(30)25-14-6-4-3-5-13(14)21(22,23)24/h3-6,8,10,12H,7,9,11H2,1-2H3,(H,25,30)
• InChI Key: APNIRNYOZAXBTO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN1C(=O)C2=C(C=CS2)N3C1=NN=C3SCC(=O)NC4=CC=CC=C4C(F)(F)F
• Molecular Formula: C21H20F3N5O2S2
• Molecular Weight: 495.5 g/mol

Description

The compound “2-{[4-(3-methylbutyl)-5-oxo-4,5-dihydrothieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-1-yl]thio}-N-[2-(trifluoromethyl)phenyl]acetamide” is a heterocyclic compound. It contains a triazole ring, which is a five-membered aromatic azole chain containing two carbon and three nitrogen atoms. Triazole compounds are known for their versatile biological activities and are present in a number of drug classes.

Synthesis Analysis

The synthesis of such compounds often involves the reaction of hydrazonoyl halides with alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido. The IR absorption spectra of similar compounds have shown the presence of two signals for C=O groups at 1650–1712 cm−1.

Molecular Structure Analysis

The molecular structure of this compound includes a 1,2,4-triazole ring, which is a nitrogenous heterocyclic moiety. The 1H-NMR spectrum of similar compounds has shown two singlet peaks at 8.12–8.33 and 7.77–7.91 ppm assigned to the 1,2,4-triazole ring.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of such compounds often involve the reaction of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido.

Physical And Chemical Properties Analysis

The physical and chemical properties of such compounds can be inferred from their IR absorption spectra and 1H-NMR spectrum. For instance, the presence of two signals for C=O groups at 1650–1712 cm−1 in the IR absorption spectra indicates the presence of carbonyl groups.

Mechanism of Action

Triazole compounds are capable of binding in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities. They operate as main pharmacophores through hydrogen-bonding and dipole interactions with the biological receptors.